8-Hydroxy-4-(1H-imidazol-yl)-2-methylquinoline

• CAS RN: 54666-28-3
• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol
• IUPAC Name: 4-imidazol-1-yl-2-methylquinolin-8-ol
• InChI: InChI=1S/C13H11N3O/c1-9-7-11(16-6-5-14-8-16)10-3-2-4-12(17)13(10)15-9/h2-8,17H,1H3
• InChI Key: SOJUHQVMWVAPJB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C=CC=C(C2=N1)O)N3C=CN=C3

Description

8-Hydroxy-4-(1H-imidazol-yl)-2-methylquinoline is a useful research compound. Its molecular formula is C13H11N3O and its molecular weight is 225.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The solution of 4-chloro-8-hydroxy-2-methylquinoline (2.0 g), imidazole (3.52 g) in dioxane (20 ml) was refluxed for 18 hours. The cooled reaction mixture was added chloroform and aqueous sodium bicarbonate solution. The organic layer was washed with water, dried over magnesium sulfate and evaporated in vacuo. The residue was crystallized from ether to give 8-hydroxy-4-(imidazol-1-yl)-2-methylquinoline (1.99 g) as colorless crystals.

Synthesis routes and methods II

Procedure details

A mixture of 4-chloro-2-methyl-quinolin-8-ol (2.0 g, 10 mmol) and imidazole (3.53 g, 51.8 mmol) in dioxane (20 mL) was heated to reflux for 28 h. The solvent was removed in vacuo and the residue was purified by flash chromatography on silica gel (elution with DCM/methanol 10:1) to give the title compound. MS (m/z): 226.3 [M+H+].